Cas no 2171447-70-2 (3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: 3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171447-70-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5902186
• PubChem ID: 165823319
• Update Time: 2025-06-13

3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• EN300-1529103
• 2171447-70-2
• 3-cyclopropyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid

• Inchi： 1S/C25H28N2O5/c1-15(24(30)26-13-17(12-23(28)29)16-10-11-16)27-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t15-,17?/m0/s1
• InChI Key： RIHBWZXFCBIGRC-MYJWUSKBSA-N
• SMILES： OC(CC(CNC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Comprehensive Analysis of 3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171447-70-2)

The compound 3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171447-70-2) is a sophisticated peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and peptide-based therapeutics.

One of the most notable aspects of 3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid is its stereospecificity, indicated by the (2S) configuration. This feature is critical for its biological activity, as enantiopure compounds often exhibit higher efficacy and fewer side effects. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic purposes. This compound’s compatibility with SPPS makes it a preferred choice for researchers working on peptide modifications and conjugate vaccines.

In recent years, the demand for custom peptides and specialty chemicals has surged, driven by advancements in personalized medicine and biotechnology. 3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid aligns with this trend, as it can be tailored for specific drug delivery systems or targeted therapies. Its cyclopropyl moiety enhances metabolic stability, a property highly sought after in the design of long-acting pharmaceuticals. This has led to increased interest in its potential applications for chronic disease management and oncology research.

The synthesis and characterization of CAS No. 2171447-70-2 require advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound’s purity and confirm its structural integrity, which is essential for preclinical studies. Additionally, the growing adoption of artificial intelligence (AI) in molecular design has opened new avenues for optimizing the properties of 3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid, making it a subject of interest in computational chemistry.

From a commercial perspective, 3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid is available through specialized chemical suppliers catering to the life sciences sector. Its pricing and availability are influenced by factors such as raw material costs and manufacturing scalability. As the pharmaceutical industry continues to prioritize green chemistry and sustainable practices, the development of eco-friendly synthesis routes for this compound is gaining traction. This aligns with broader environmental, social, and governance (ESG) goals in the chemical industry.

In summary, 3-cyclopropyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171447-70-2) represents a versatile and high-value compound in modern medicinal chemistry. Its applications span from peptide-based drug development to bioconjugation strategies, reflecting its importance in addressing current and future healthcare challenges. As research progresses, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.